Carbic anhydride
Overview
Description
Carbic Anhydride is an intermediate used to prepare Endo-2,3-Norbornanedicarboximide . It has a molecular formula of C9H8O3 and a molecular weight of 164.1580 .
Synthesis Analysis
Carbic Anhydride can be synthesized through reacting gelatin with carbic anhydride in aqueous buffered solution . The degree of norbornene substitution was controlled by adjusting the reaction time and the solution pH value . Acid chlorides react with carboxylic acids to form anhydrides . Some cyclic anhydrides can be synthesized from the corresponding dicarboxylic acid with gentle heating .Molecular Structure Analysis
The IUPAC Standard InChI for Carbic Anhydride is InChI=1S/C9H8O3/c10-8-6-4-1-2-5 (3-4)7 (6)9 (11)12-8/h1-2,4-7H,3H2/t4-,5-,6-,7+/m0/s1 .Chemical Reactions Analysis
Carbic Anhydride can react with alcohols to form esters . It can also react with amines to form amides . Acid anhydrides react with water to form carboxylic acids .Physical And Chemical Properties Analysis
Carbic Anhydride has a molecular weight of 164.16 .Scientific Research Applications
Hydrogel Functionalization for 3D Cell Culture
Carbic anhydride plays a crucial role in the functionalization of gelatin-based hydrogels, which are extensively used in 3D cell culture. The degree of functionalization (DoF) of these hydrogels is pivotal, as it influences the mechanical properties and stability of the hydrogel, impacting cell culture outcomes. An optimized colorimetric ninhydrin assay, alongside 1H NMR , has been developed to quantify the fractional DoF of methacryloyl- and norbornene-functionalized gelatins, which are derived from Carbic anhydride .
Quality Control in Biomaterials
The quantification of DoF is also significant for quality control in biomaterial production. The accurate measurement of DoF ensures the reproducibility and reliability of protein-based hydrogels, which are fundamental in regenerative medicine and tissue engineering. The optimized ninhydrin assay for Carbic anhydride-functionalized proteins aids in maintaining consistent quality in these biomaterials .
Tunable Stiffness in Hydrogels
Incorporating Carbic anhydride into hydrogels allows for tunable stiffness, which is essential for applications that require precise control over material properties. This tunability is beneficial for creating scaffolds that mimic the natural extracellular matrix, facilitating better cell adhesion and growth .
Controlled Drug Release
Carbic anhydride-functionalized hydrogels can be engineered to have specific degradation rates, making them ideal for controlled drug release applications. The ability to fine-tune the cross-linking density of these hydrogels means that the release profile of encapsulated drugs can be precisely controlled .
Photoreactive Properties for On-Demand Gelation
The introduction of photoreactive groups such as methacryloyl (GelMA) or norbornene (GelNB), derived from Carbic anhydride, into gelatin-based hydrogels provides on-demand gelation capabilities. This feature is particularly useful in biomedical applications where light-induced gelation can be used to create structures within the body without invasive procedures .
Biodegradability for Environmental Safety
Carbic anhydride-modified materials are designed to be biodegradable, which is crucial for environmental safety. These materials can be used in various biomedical applications without the concern of long-term environmental impact due to their ability to break down naturally .
Low Toxicity for Biomedical Applications
The low toxicity profile of Carbic anhydride-modified hydrogels makes them suitable for a wide range of biomedical applications, including tissue engineering and regenerative medicine. Their compatibility with living tissues ensures that they can be used safely in medical procedures .
Thermal Properties and Phase Change Data
Carbic anhydride’s thermal properties, such as its triple point temperature and enthalpy of fusion, are critical for understanding its behavior in various applications. These properties are essential for designing materials that need to withstand specific thermal conditions .
Mechanism of Action
Target of Action
Carbic anhydride, also known as endo-Himic acid anhydride , primarily targets molecules that can act as nucleophiles, such as water, alcohols, and amines . These molecules play a crucial role in various biochemical reactions, serving as the starting point for the synthesis of a wide range of compounds.
Mode of Action
Carbic anhydride interacts with its targets through a process known as nucleophilic acyl substitution . The general mechanism involves four steps :
- Protonation : The carboxylate ion is protonated, yielding a carboxylic acid, ester, or amide, depending on the nucleophile .
Result of Action
The molecular and cellular effects of Carbic anhydride’s action largely depend on the specific nucleophile it reacts with. For instance, when reacting with water, it forms a carboxylic acid . When reacting with an alcohol or amine, it forms an ester or amide, respectively . These products could potentially influence a variety of cellular processes, depending on their specific chemical structures and properties.
Action Environment
The action, efficacy, and stability of Carbic anhydride can be influenced by various environmental factors. For instance, the presence of nucleophiles and a suitable base is necessary for its reaction . Moreover, temperature can affect the equilibrium between Carbic anhydride and its reaction products
Safety and Hazards
Carbic Anhydride may cause an allergic skin reaction, serious eye damage, and may cause allergy or asthma symptoms or breathing difficulties if inhaled . It is advised to avoid breathing dust/fume/gas/mist/vapours/spray, avoid contacting with skin and eye, use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
Future Directions
properties
IUPAC Name |
(1S,2R,6S,7R)-4-oxatricyclo[5.2.1.02,6]dec-8-ene-3,5-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8O3/c10-8-6-4-1-2-5(3-4)7(6)9(11)12-8/h1-2,4-7H,3H2/t4-,5+,6-,7+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNDQHSIWLOJIGP-UMRXKNAASA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2C=CC1C3C2C(=O)OC3=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H]2C=C[C@H]1[C@@H]3[C@H]2C(=O)OC3=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID6051647 | |
Record name | Carbic anhydride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6051647 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid; [Aldrich MSDS] | |
Record name | Himic anhydride | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/794 | |
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Product Name |
Carbic anhydride | |
CAS RN |
129-64-6 | |
Record name | Carbic anhydride | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=129-64-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Carbic anhydride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000129646 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Carbic anhydride | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6051647 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Endo-3,6-methylene-1,2,3,6-tetrahydrophthalic anhydride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.004.508 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | CARBIC ANHYDRIDE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/M4UGH0927Z | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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